Cas no 1030432-40-6 (1-(propan-2-yl)-1H-indole-5-carbaldehyde)

• Product Name: 1-(propan-2-yl)-1H-indole-5-carbaldehyde
• CAS No: 1030432-40-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD11877852
• CID: 4677524
• PubChem ID: 46318271
• Update Time: 2025-10-29

1-(propan-2-yl)-1H-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ISOPROPYL-1H-INDOLE-5-CARBALDEHYDE
• 1H-Indole-5-carboxaldehyde, 1-(1-methylethyl)-
• 1-isopropylindole-5-carbaldehyde
• OROXNZCMKPLKCC-UHFFFAOYSA-N
• FCH923333
• 1-(propan-2-yl)-1H-indole-5-carbaldehyde

• MDL： MFCD11877852
• Inchi： 1S/C12H13NO/c1-9(2)13-6-5-11-7-10(8-14)3-4-12(11)13/h3-9H,1-2H3
• InChI Key： OROXNZCMKPLKCC-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)C=CN2C(C)C

Computed Properties

• Exact Mass: 187.1
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(propan-2-yl)-1H-indole-5-carbaldehyde

1-(Propan-2-yl)-1H-indole-5-carbaldehyde: A Comprehensive Overview

The compound 1-(propan-2-yl)-1H-indole-5-carbaldehyde (CAS No. 1030432-40-6) is a fascinating molecule with a unique structure and diverse applications in the field of organic chemistry and pharmaceutical research. This compound belongs to the indole family, which is a heterocyclic aromatic system with significant biological activity. The presence of the aldehyde group at the 5-position and the isopropyl substituent at the 1-position introduces intriguing electronic and steric effects, making this compound a valuable target for both academic and industrial studies.

Indole derivatives have long been recognized for their role in various biological processes, including enzyme inhibition, receptor modulation, and anti-inflammatory activity. Recent studies have highlighted the potential of 1-(propan-2-yl)-1H-indole-5-carbaldehyde as a promising candidate in drug discovery. For instance, researchers have explored its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that this compound could play a role in developing treatments for Alzheimer's disease and related conditions.

The synthesis of 1-(propan-2-yl)-1H-indole-5-carbaldehyde involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. The use of transition metal catalysts has further enhanced the efficiency of these reactions, enabling researchers to produce the compound in higher yields with improved purity. This has facilitated its application in various preclinical studies, where its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have been thoroughly investigated.

One of the most exciting developments involving this compound is its potential as a bioisostere in medicinal chemistry. By replacing certain functional groups with bioisosteric equivalents, researchers can modify the compound's pharmacokinetic profile without significantly altering its biological activity. This approach has been particularly useful in addressing issues related to drug resistance and off-target effects, which are critical challenges in modern drug development.

In addition to its therapeutic applications, 1-(propan-2-yl)-1H-indole-5-carbaldehyde has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. For example, recent studies have demonstrated its effectiveness as a ligand in asymmetric catalysis, where it facilitates the synthesis of enantioselective compounds with high precision.

The structural versatility of this compound also makes it an attractive candidate for click chemistry, a methodology that emphasizes the rapid construction of complex molecules through modular assembly. By incorporating azide or alkyne groups into its structure, researchers can create new compounds with enhanced functionality and specificity. This approach has been particularly successful in developing novel materials for drug delivery systems and biosensors.

From an environmental perspective, the synthesis and application of 1-(propan-2-yl)-1H-indole-5-carbaldehyde align with green chemistry principles. Many of the reactions involved in its production utilize renewable feedstocks and generate minimal waste, contributing to a more sustainable chemical industry. Furthermore, its biodegradability has been assessed under various conditions, ensuring that it poses minimal risk to ecosystems when used responsibly.

In conclusion, 1-(propan-2-yl)-1H-indole-5-carbaldehyde (CAS No. 1030432-40-6) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and biological applications, position it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to make meaningful contributions to both scientific innovation and practical applications.